Cas no 2190365-59-2 (8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane)

• Product Name: 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• CAS No: 2190365-59-2
• MF: C₁₆H₁₈BrNO₂S
• MW: 368.288622379303
• CID: 5469257
• Update Time: 2025-10-29

8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-(2-bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• 8-(2-bromophenyl)sulfonyl-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• (1r,5s)-8-((2-bromophenyl)sulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane
• 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C16H18BrNO2S/c17-15-3-1-2-4-16(15)21(19,20)18-13-7-8-14(18)10-12(9-13)11-5-6-11/h1-4,13-14H,5-10H2
• InChI Key： UATTZQOLYXXHGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(N1C2C/C(=C3/CC/3)/CC1CC2)(=O)=O

Computed Properties

• Exact Mass: 367.02416 g/mol
• Monoisotopic Mass: 367.02416 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8
• Molecular Weight: 368.3

Additional information on 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane

Research Brief on 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane (CAS: 2190365-59-2)

The compound 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane (CAS: 2190365-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane. The compound's bicyclic scaffold, combined with the bromobenzenesulfonyl moiety, presents opportunities for selective functionalization, making it a valuable intermediate in the synthesis of more complex bioactive molecules. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies suggest that 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane exhibits moderate inhibitory effects on certain enzymatic targets, including kinases and proteases. These findings are particularly relevant for the development of novel therapeutics targeting cancer and inflammatory diseases. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

The structural uniqueness of this compound also opens avenues for computational modeling and structure-activity relationship (SAR) studies. Recent molecular docking simulations have provided insights into its binding modes with various biological targets, offering a foundation for the rational design of derivatives with enhanced potency and selectivity. These computational approaches, combined with experimental data, are expected to accelerate the discovery of lead compounds in the near future.

Despite these promising developments, several challenges remain. The scalability of the synthesis, the compound's stability under physiological conditions, and its potential off-target effects are critical areas that require further investigation. Collaborative efforts between academic and industrial researchers will be essential to address these challenges and translate the findings into clinically viable applications.

In conclusion, 8-(2-Bromobenzenesulfonyl)-3-cyclopropylidene-8-azabicyclo[3.2.1]octane represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and preliminary biological activities underscore its potential as a scaffold for the development of new therapeutic agents. Continued research efforts are warranted to fully exploit its pharmacological potential and overcome existing limitations.